Cas no 2731006-97-4 (1-methyl-3-oxospiro3.3heptane-1-carboxylic acid)

• Product Name: 1-methyl-3-oxospiro3.3heptane-1-carboxylic acid
• CAS No: 2731006-97-4
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD34562816
• CID: 5616046
• PubChem ID: 165604872
• Update Time: 2025-06-08

1-methyl-3-oxospiro3.3heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33039537
• 2731006-97-4
• 1-methyl-3-oxospiro[3.3]heptane-1-carboxylic acid
• 1-methyl-3-oxospiro3.3heptane-1-carboxylic acid

• MDL： MFCD34562816
• Inchi： 1S/C9H12O3/c1-8(7(11)12)5-6(10)9(8)3-2-4-9/h2-5H2,1H3,(H,11,12)
• InChI Key： OCAIBUGRCXSBBI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C)C21CCC2

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-methyl-3-oxospiro3.3heptane-1-carboxylic acid

Comprehensive Overview of 1-methyl-3-oxospiro[3.3]heptane-1-carboxylic acid (CAS No. 2731006-97-4)

1-methyl-3-oxospiro[3.3]heptane-1-carboxylic acid (CAS No. 2731006-97-4) is a specialized organic compound featuring a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a spiro[3.3]heptane core with a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. The compound's rigid spiro architecture and ketone moiety contribute to its potential applications in drug discovery, particularly in modulating protein-protein interactions or serving as a scaffold for fragment-based drug design.

In recent years, the demand for spirocyclic compounds like 1-methyl-3-oxospiro[3.3]heptane-1-carboxylic acid has surged due to their ability to enhance molecular diversity and 3D complexity in medicinal chemistry. Researchers frequently search for "spirocyclic building blocks for drug discovery" or "synthetic routes to spiro[3.3]heptane derivatives," reflecting the compound's relevance in addressing challenges such as drug selectivity and metabolic stability. Its CAS No. 2731006-97-4 is often queried in patent databases, underscoring its industrial importance.

The synthesis of 1-methyl-3-oxospiro[3.3]heptane-1-carboxylic acid typically involves ring-closing metathesis or intramolecular cyclization strategies, topics frequently explored in organic chemistry forums. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or other functionalized analogs. This adaptability aligns with the growing trend of "late-stage functionalization" in pharmaceutical R&D, where modular compounds like this are prized for streamlining lead optimization.

From an analytical perspective, CAS No. 2731006-97-4 exhibits distinct NMR and MS spectral signatures, often discussed in technical literature. Its stereochemistry and conformational rigidity make it a subject of computational chemistry studies, particularly in molecular docking simulations. Users searching for "spirocyclic compounds in asymmetric synthesis" or "applications of spiro[3.3]heptanes" will find this compound exemplary for its balanced lipophilicity and spatial orientation.

Beyond pharmaceuticals, 1-methyl-3-oxospiro[3.3]heptane-1-carboxylic acid has potential in material science, where its strain energy and ring tension could influence polymer properties. Queries like "spirocycles in smart materials" or "bioactive spiro scaffolds" highlight interdisciplinary interest. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in drug delivery research.

In summary, CAS No. 2731006-97-4 represents a compelling case study in modern structure-activity relationship (SAR) exploration. Its spiro[3.3]heptane backbone addresses contemporary needs for saturated 3D structures in medicinal chemistry, while its synthetic versatility resonates with industrial and academic researchers alike. As the scientific community continues to prioritize molecular complexity and efficient synthesis, this compound's role is poised to expand across multiple disciplines.